Cas no 6851-27-0 (1-Triazene,3,3-bis(2-fluoroethyl)-1-(4-nitrophenyl)-)

1-Triazene,3,3-bis(2-fluoroethyl)-1-(4-nitrophenyl)- structure
6851-27-0 structure
Product name:1-Triazene,3,3-bis(2-fluoroethyl)-1-(4-nitrophenyl)-
CAS No:6851-27-0
MF:C10H12F2N4O2
MW:258.224688529968
CID:526249
PubChem ID:256084

1-Triazene,3,3-bis(2-fluoroethyl)-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Triazene,3,3-bis(2-fluoroethyl)-1-(4-nitrophenyl)-
    • 3,3-Bis(2-fluoroethyl)-1-(4-nitrophenyl)triazene
    • NSC82362
    • NSC-82362
    • 6851-27-0
    • Inchi: InChI=1S/C10H12F2N4O2/c11-5-7-15(8-6-12)14-13-9-1-3-10(4-2-9)16(17)18/h1-4H,5-8H2
    • InChI Key: IWWVPNCORAYPKQ-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1N=NN(CCF)CCF)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 258.09300
  • Monoisotopic Mass: 258.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 73.8Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 367.2°Cat760mmHg
  • Flash Point: 175.9°C
  • Refractive Index: 1.538
  • PSA: 73.78000
  • LogP: 3.35770

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